N-tert-butyl-3,3-dimethylhex-5-yn-1-amine

• Molecular Formula: C12H23N
• Molecular Weight: 181.32 g/mol
• IUPAC Name: N-tert-butyl-3,3-dimethylhex-5-yn-1-amine
• InChI: InChI=1S/C12H23N/c1-7-8-12(5,6)9-10-13-11(2,3)4/h1,13H,8-10H2,2-6H3
• InChI Key: IBYJBMMBSNLRFG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NCCC(C)(C)CC#C

Description

N-tert-butyl-3,3-dimethylhex-5-yn-1-amine is a useful research compound. Its molecular formula is C12H23N and its molecular weight is 181.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 1.3 g of 24b in 15 ml of tert.butylamine, was heated in a closed vessel at an oil bath at 70° C. for 4 days. The reaction was concentrated (rotavap, 150 mB, 40° C.) and then diluted with water and acidified with 1N HCl. The organic layer was washed twice with ether. The aqueous phase was made alkaline (2N NaOH) and extracted with diethylether. The organic material was dried and concentrated (100 mm, 40° C.) to give 960 mg of amine 24c, as a colorless oil. NMR (CDCl3) δ 1.00 (s, 6, 2×CH3), 1.11 (s, 9, tertC4H9), 1.47 (m, 2, CH2), 1.98 (t, 1, acetylene), 2.10 (d, 2, CH2), 2.55 (m, 2, CH2).